tert-butyl 2-[7-hydroxy-6-methoxy-4-oxo-3(4H)-quinazolinyl]acetate

• Molecular Formula: C15H18N2O5
• Molecular Weight: 306.31 g/mol
• IUPAC Name: tert-butyl 2-(7-hydroxy-6-methoxy-4-oxoquinazolin-3-yl)acetate
• InChI: InChI=1S/C15H18N2O5/c1-15(2,3)22-13(19)7-17-8-16-10-6-11(18)12(21-4)5-9(10)14(17)20/h5-6,8,18H,7H2,1-4H3
• InChI Key: GVKTYHFNSFXUJU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CN1C=NC2=CC(=C(C=C2C1=O)OC)O

Description

Tert-butyl 2-[7-hydroxy-6-methoxy-4-oxo-3(4H)-quinazolinyl]acetate is a useful research compound. Its molecular formula is C15H18N2O5 and its molecular weight is 306.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10% palladium on carbon (56 g, 53 mmol) was added to a solution of tert-butyl 2-[7-(benzyloxy)-6-methoxy-4-oxo-3(4H)-quinazolinyl]acetate (562 g, 1.42 mmol) in dimethylacetamide (3500 ml) at ambient temperature and stirred for 3 hours under an atmosphere of hydrogen (1 bar). The reaction was filtered through a pad of celite and the solvent evaporated in vacuo. The residual solid was dissolved in 20% methanol in dichloromethane and passed through a pad of silica gel. Evaporation of the solvent in vacuo followed by trituration with methanol yielded, tert-butyl 2-[7-hydroxy-6-methoxy-4-oxo-3(4H)-quinazolinyl]acetate (188 g, 43% yield):